Cas no 20395-28-2 (5-Chloropentyl Acetate)

• Product Name: 5-Chloropentyl Acetate
• CAS No: 20395-28-2
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• MDL: MFCD00013696
• CID: 88174
• PubChem ID: 88521
• Update Time: 2025-04-18

5-Chloropentyl Acetate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-pentyl acetate
• 5-Chloropentyl acetate
• 1-acetoxy-5-chloro-pentane
• 1-Pentanol,5-chloro-,acetate
• 5-acetoxypentyl chloride
• 5-Chloro-1-acetoxypentane
• 5-Chloro-1-amyl acetate
• 5-Chloro-1-pentanol acetate
• 5-Chloro-n-amyl acetate
• acetic acid-(5-chloro-pentyl ester)
• 5-CHLOROPENTYLACETATE
• 1-Acetoxy-5-chloropentane
• NSC-76003
• 1-Pentanol, 5-chloro-, 1-acetate
• CS-0154996
• NSC 76003
• NCIOpen2_000734
• 5-CHLOROAMYL ACETATE
• NSC76003
• FT-0620331
• AKOS006221241
• J-013275
• 20395-28-2
• EN300-7640943
• MFCD00013696
• ?5-CHLOROPENTYL ACETATE
• SY317466
• NS00050489
• DTXSID40885131
• 1-Pentanol, 5-chloro-, acetate
• SCHEMBL4987219
• EINECS 243-784-1
• E75728
• AS-61159
• acetic acid 5-chloro-pentyl ester
• A814523
• AI3-16502
• DTXCID601024530
• DB-045198
• 5-Chloropentyl Acetate

• MDL： MFCD00013696
• Inchi： 1S/C7H13ClO2/c1-7(9)10-6-4-2-3-5-8/h2-6H2,1H3
• InChI Key： ZCYVIAZIVJNAMO-UHFFFAOYSA-N
• SMILES： ClCCCCCOC(C)=O
• BRN： 1752107

Computed Properties

• Exact Mass: 164.06000
• Monoisotopic Mass: 164.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u65e0\u8272\u6db2\u4f53","dst":"colorless liquid "},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.061
• Boiling Point: 96-98 ºC
• Flash Point: 97 ºC
• Refractive Index: 1.438
• PSA: 26.30000
• LogP: 1.95860

5-Chloropentyl Acetate Security Information

• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S24/25
• Packing Group：III
• Risk Phrases：R23/24/25
• Packing Group：III
• PackingGroup：III
• TSCA：Yes